4-(3-Methoxythiophene-2-carbonyl)morpholine-3-carbonitrile

• IUPAC Name: 4-(3-methoxythiophene-2-carbonyl)morpholine-3-carbonitrile
• InChI: InChI=1S/C11H12N2O3S/c1-15-9-2-5-17-10(9)11(14)13-3-4-16-7-8(13)6-12/h2,5,8H,3-4,7H2,1H3
• InChI Key: FLSVWXVXOLDKAS-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(SC=C1)C(=O)N2CCOCC2C#N
• Molecular Formula: C11H12N2O3S
• Molecular Weight: 252.29 g/mol
• CAS No.: 1436069-17-8

Description

4-(3-Methoxythiophene-2-carbonyl)morpholine-3-carbonitrile is a useful research compound. Its molecular formula is C11H12N2O3S and its molecular weight is 252.29. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Anti-inflammatory Activity

Research has explored the synthesis of compounds involving structures related to 4-(3-Methoxythiophene-2-carbonyl)morpholine-3-carbonitrile, examining their potential anti-inflammatory activities. A study involved the synthesis of chalcones and pyridine-3-carbonitriles, where the chalcones were reacted with malononitrile to give pyridine-3-carbonitriles. These derivatives showed significant anti-inflammatory activity, highlighting the compound's relevance in medicinal chemistry (Gadhave & Bhagwat, 2017).

Corrosion Inhibition

Another application area is corrosion inhibition, where derivatives of the compound have been computationally studied for their potential to inhibit corrosion of metals. Quantum chemical calculations and molecular dynamics simulation approaches have been used to investigate the adsorption and corrosion inhibition properties on iron, revealing promising results that align well with experimental data (Erdoğan et al., 2017).

Photoinitiation in Polymerization

Copolymers bearing side-chain thioxanthone and α-aminoacetophenone moieties, including morpholino components, have been investigated as photoinitiators for UV-curable coatings. These copolymers displayed synergistic effects in photopolymerization, albeit with varying efficiency, indicating the compound's utility in developing photoinitiative systems for industrial applications (Angiolini et al., 1997).

Photophysical Properties and Biological Investigation

Studies on the photophysical properties of compounds structurally related to this compound reveal insights into their behavior under light exposure and potential biological applications. For instance, tricarbonyl rhenium(i) complexes with phenol substitutions have been synthesized, showing phosphorescence emission and internalization within cells, which could be beneficial for developing photodynamic therapy agents (Akabar et al., 2019).